molecular formula C14H11NO5 B8324879 4-(2-Nitrophenoxy)phenylacetic acid

4-(2-Nitrophenoxy)phenylacetic acid

Cat. No.: B8324879
M. Wt: 273.24 g/mol
InChI Key: NFANMRVKNLBYBR-UHFFFAOYSA-N
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Description

4-(2-Nitrophenoxy)phenylacetic acid is a useful research compound. Its molecular formula is C14H11NO5 and its molecular weight is 273.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11NO5

Molecular Weight

273.24 g/mol

IUPAC Name

2-[4-(2-nitrophenoxy)phenyl]acetic acid

InChI

InChI=1S/C14H11NO5/c16-14(17)9-10-5-7-11(8-6-10)20-13-4-2-1-3-12(13)15(18)19/h1-8H,9H2,(H,16,17)

InChI Key

NFANMRVKNLBYBR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC=C(C=C2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aqueous 1 N sodium hydroxide solution (41.7 ml, 41.7 mmols) was added to a solution of methyl 4-(2-nitrophenoxy)phenylacetate (2.7 g, 9.3 mmols) in tetrahydrofuran (50 ml) and methanol (50 ml). The resulting mixture was stirred at 40° C. for 1 hour. Water and potassium hydrogensulfate (5.68 g, 41.7 mmols) were added to the reaction mixture, which was then extracted with ethyl acetate. The extract was washed with water, and then dried with anhydrous magnesium sulfate. This was concentrated under reduced pressure, and the resulting solid was recrystallized from ethyl acetate/hexane to give a crystal of 4-(2-nitrophenoxy)phenylacetic acid (1.83 g, 71.8%).
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41.7 mL
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methyl 4-(2-nitrophenoxy)phenylacetate
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2.7 g
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50 mL
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50 mL
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0 (± 1) mol
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5.68 g
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